4-methoxy-5-[(4-phenoxyanilino)methylene]-2(5H)-furanone

Specification

• CAS No.: 1164540-79-7
• Molecular Formula: C18H15NO4
• Molecular Weight: 309.321
• IUPAC Name: 4-methoxy-5-[(4-phenoxyphenyl)iminomethyl]furan-2-ol
• Standard InChI: InChI=1S/C18H15NO4/c1-21-16-11-18(20)23-17(16)12-19-13-7-9-15(10-8-13)22-14-5-3-2-4-6-14/h2-12,20H,1H3
• Standard InChI Key: LXXNSJKHBYFGQZ-ATVHPVEESA-N
• SMILES: COC1=C(OC(=C1)O)C=NC2=CC=C(C=C2)OC3=CC=CC=C3

Introduction

4-Methoxy-5-[(4-phenoxyanilino)methylene]-2(5H)-furanone is a heterocyclic organic compound belonging to the furanone family, characterized by a five-membered lactone ring. This compound is notable for its methoxy and phenoxyanilino substituents, which contribute to its potential biological and chemical properties. Furanone derivatives are widely studied for their applications in medicinal chemistry, agrochemicals, and materials science.

Synthesis Pathways

Although specific synthesis details for this compound are unavailable in the search results, similar furanone derivatives are typically synthesized via:

• Michael Addition-Elimination Reactions: A common method for introducing substituents at specific positions on the furanone ring.

• Aromatic Substitution: Coupling reactions to attach phenoxyanilino groups.

• Catalytic Methods: Using bases like triethylamine to facilitate substitutions on the lactone framework.

Potential Applications

Furanones, including derivatives like this compound, have diverse applications:

• Medicinal Chemistry: As scaffolds for drug discovery due to their bioactivity.

• Antimicrobial Agents: Some furanones disrupt bacterial quorum sensing.

• Agrochemicals: Used as insecticides or herbicides.

Computational Studies

In silico studies, such as molecular docking and density functional theory (DFT), are often employed to predict the bioactivity and stability of compounds like this one:

• Frontier Molecular Orbitals: Used to assess reactivity.

• Molecular Docking: To evaluate potential interactions with biological targets.
  These methods can provide insights into the compound's pharmacological potential.

Biological Activity

Although specific data for this compound is not provided in the search results, related furanones are known for:

• Antioxidant Properties: Due to electron-donating groups like methoxy.

• Anti-inflammatory Effects: Through interactions with enzymes or receptors.

• Anticancer Potential: By targeting cellular pathways or DNA.

Challenges and Limitations

The synthesis and study of such compounds face challenges:

• Purification: Ensuring high purity due to possible side reactions.

• Stability: Maintaining stability under various conditions.

• Biological Testing: Limited availability of experimental data necessitates computational predictions.